1-(Morpholin-4-yl)propan-2-yl 2-bromobenzoate

• Molecular Formula: C14H18BrNO3
• Molecular Weight: 328.2 g/mol
• IUPAC Name: 1-morpholin-4-ylpropan-2-yl 2-bromobenzoate
• InChI: InChI=1S/C14H18BrNO3/c1-11(10-16-6-8-18-9-7-16)19-14(17)12-4-2-3-5-13(12)15/h2-5,11H,6-10H2,1H3
• InChI Key: AILYVIRIWNVSDL-UHFFFAOYSA-N
• SMILES: CC(CN1CCOCC1)OC(=O)C2=CC=CC=C2Br

Description

1-(Morpholin-4-yl)propan-2-yl 2-bromobenzoate, also known as MPB, is a chemical compound that has been extensively studied for its biochemical and physiological effects. MPB is widely used in scientific research as a tool for investigating the mechanisms of various biological processes.

Mechanism of Action

The mechanism of action of 1-(Morpholin-4-yl)propan-2-yl 2-bromobenzoate is not fully understood, but it is believed to involve the inhibition of certain enzymes and ion channels. This compound may also interact with other proteins and molecules in the cell, which could contribute to its biological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and ion channels, which could contribute to its effects on nerve transmission and other biological processes. This compound has also been shown to have anti-inflammatory and antioxidant properties, which could be useful in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

1-(Morpholin-4-yl)propan-2-yl 2-bromobenzoate has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied for its biological effects. However, there are also some limitations to its use. This compound can be toxic at high concentrations, and its effects can be difficult to interpret in complex biological systems.

Future Directions

There are several future directions for research on 1-(Morpholin-4-yl)propan-2-yl 2-bromobenzoate. One area of interest is the development of new derivatives of this compound with improved biological activity and reduced toxicity. Another area of interest is the investigation of the molecular mechanisms underlying the biological effects of this compound. Finally, this compound could be investigated as a potential therapeutic agent for the treatment of various diseases, such as Alzheimer's disease and Parkinson's disease.

Synthesis Methods

1-(Morpholin-4-yl)propan-2-yl 2-bromobenzoate can be synthesized by reacting 2-bromobenzoic acid with morpholine and isopropyl chloroformate in the presence of a base such as triethylamine. The reaction proceeds through an intermediate, which is then converted to this compound by the addition of a suitable solvent. The purity of this compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

1-(Morpholin-4-yl)propan-2-yl 2-bromobenzoate has been used extensively in scientific research to investigate various biological processes. It has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine. This compound has also been shown to inhibit the activity of certain ion channels, such as the nicotinic acetylcholine receptor, which is involved in the transmission of nerve impulses.